Cas no 2105575-36-6 (4-(6-methoxy-1H-indol-2-yl)butan-2-amine)

• Product Name: 4-(6-methoxy-1H-indol-2-yl)butan-2-amine
• CAS No: 2105575-36-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5760290
• PubChem ID: 165695630
• Update Time: 2025-06-15

4-(6-methoxy-1H-indol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1774377
• 4-(6-methoxy-1H-indol-2-yl)butan-2-amine
• 2105575-36-6

• Inchi： 1S/C13H18N2O/c1-9(14)3-5-11-7-10-4-6-12(16-2)8-13(10)15-11/h4,6-9,15H,3,5,14H2,1-2H3
• InChI Key： BGZSNJYDDKKJMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CCC(C)N)NC=2C=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Additional information on 4-(6-methoxy-1H-indol-2-yl)butan-2-amine

Comprehensive Overview of 4-(6-methoxy-1H-indol-2-yl)butan-2-amine (CAS No. 2105575-36-6)

4-(6-methoxy-1H-indol-2-yl)butan-2-amine, with the CAS registry number 2105575-36-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities. The presence of a methoxy group at the 6-position of the indole ring and an amine functional group on the butyl side chain makes this molecule a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their potential therapeutic applications. 4-(6-methoxy-1H-indol-2-yl)butan-2-amine is no exception, as researchers are investigating its possible roles in modulating neurotransmitter systems and cellular signaling pathways. The compound's structural features suggest it may interact with serotonin receptors, a topic of high relevance given the growing focus on mental health and neurological disorders in modern healthcare discussions.

The synthesis of CAS 2105575-36-6 typically involves multi-step organic reactions, with careful attention to the protection and deprotection of functional groups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing the purity and identity of this compound. These analytical methods are frequently searched topics among chemistry professionals and students, reflecting the importance of quality control in synthetic chemistry.

From a pharmacological perspective, the methoxyindole scaffold present in this molecule is particularly interesting. Many natural products containing this structural motif exhibit significant biological activities, which has led to increased research into synthetic analogs like 4-(6-methoxy-1H-indol-2-yl)butan-2-amine. Current studies are exploring its potential as a lead compound for developing new therapeutic agents, especially in areas such as neuroprotection and mood regulation - topics that consistently rank high in scientific literature searches.

The physicochemical properties of 2105575-36-6 are crucial for understanding its behavior in biological systems. Parameters such as logP (partition coefficient), pKa, and solubility are frequently analyzed, as evidenced by the numerous searches for these terms in conjunction with drug discovery keywords. These properties influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile, making them essential considerations for researchers working with this molecule.

In the context of current scientific trends, 4-(6-methoxy-1H-indol-2-yl)butan-2-amine represents an interesting case study in structure-activity relationship (SAR) investigations. The growing popularity of computational chemistry and molecular docking studies has led to increased interest in how modifications to the indole core or side chain might enhance biological activity. This aligns with the broader pharmaceutical industry's focus on rational drug design approaches.

Quality standards for research chemicals like CAS 2105575-36-6 have become increasingly stringent, reflecting the scientific community's emphasis on reproducibility. This has led to more searches for certified reference materials and analytical standards in recent years. Proper handling and storage conditions are also frequently queried topics, underscoring the importance of maintaining compound integrity throughout research processes.

As research into indole derivatives continues to expand, compounds like 4-(6-methoxy-1H-indol-2-yl)butan-2-amine are likely to remain at the forefront of medicinal chemistry investigations. The intersection of traditional synthetic chemistry with modern high-throughput screening techniques and bioinformatics approaches creates exciting opportunities for discovering new applications for this molecular scaffold. Future studies may explore its potential in addressing current healthcare challenges while maintaining rigorous safety and efficacy standards.